
In-Depth Technical Guide to the Molecular
Weight and Formula of Butyramide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyramide

Cat. No.: B146194 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of butyramide, specifically its molecular weight and chemical formula. It is intended

for researchers, scientists, and drug development professionals who require precise and

reliable data for their work. This document includes a summary of quantitative data, a detailed

experimental protocol for the determination of molecular weight via mass spectrometry, and a

workflow diagram for the experimental procedure.

Core Properties of Butyramide
Butyramide, also known as butanamide, is a primary fatty amide derived from the formal

condensation of butanoic acid and ammonia.[1] It is a white, crystalline solid at room

temperature and is freely soluble in water and ethanol.[2] Unlike its precursor, butyric acid,

butyramide is notable for being devoid of an unpleasant, rancid smell.[2]

Quantitative Data Summary
The fundamental properties of butyramide are summarized in the table below. These values

are consistently reported across various chemical databases and literature sources.
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Property Value Citations

Chemical Formula C₄H₉NO [1][3][4]

Molecular Weight 87.12 g/mol [1][3][5]

Monoisotopic Mass 87.068413915 Da [1][3]

IUPAC Name butanamide [1][3]

CAS Number 541-35-5 [1]

Experimental Determination of Molecular Weight
The molecular weight of a small organic molecule like butyramide is typically determined

experimentally using mass spectrometry. Electron Ionization (EI) is a classic and effective

ionization method for volatile and thermally stable compounds with molecular weights below

600 Da, making it well-suited for the analysis of butyramide.[3]

Experimental Protocol: Molecular Weight Determination
of Butyramide by Electron Ionization Mass Spectrometry
(EI-MS)
This protocol outlines the methodology for determining the molecular weight of a butyramide
sample using a standard mass spectrometer equipped with an electron ionization source.

1. Sample Preparation:

A pure sample of butyramide is required. The sample should be a solid or a liquid that can

be easily volatilized.

The sample is introduced into the mass spectrometer. For a solid like butyramide, this can

be done using a direct insertion probe. For solutions, the solvent must be volatile and not

interfere with the analysis.

2. Ionization:

The sample is volatilized by heating it under a high vacuum.
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The gaseous butyramide molecules are introduced into the ion source.

In the ion source, the molecules are bombarded by a beam of high-energy electrons

(typically 70 eV).

This collision imparts enough energy to eject an electron from the butyramide molecule,

forming a positively charged molecular ion (M•+), which is also a radical cation.

3. Mass Analysis:

The newly formed ions, including the molecular ion and any fragment ions, are accelerated

by an electric field.

The accelerated ions then pass through a magnetic or electric field within the mass analyzer.

The analyzer separates the ions based on their mass-to-charge ratio (m/z). Lighter ions are

deflected more than heavier ions.

4. Detection:

The separated ions are detected by an electron multiplier or a similar detector.

The detector generates a signal that is proportional to the number of ions striking it.

The instrument's software processes these signals to generate a mass spectrum, which is a

plot of relative ion abundance versus the m/z ratio.

5. Data Interpretation:

The peak with the highest m/z value in the mass spectrum, excluding isotopic peaks,

generally corresponds to the molecular ion (M•+).

The m/z value of the molecular ion peak provides the molecular weight of the compound. For

butyramide, this would be observed at an m/z of approximately 87.

Workflow for Molecular Weight Determination
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The following diagram illustrates the key stages in determining the molecular weight of

butyramide using Electron Ionization Mass Spectrometry.
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Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of butyramide via EI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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